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Compound of Interest

Compound Name:
(2-Amino-5-

methoxyphenyl)methanol

Cat. No.: B112770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

(2-Amino-5-methoxyphenyl)methanol, a chemical intermediate utilized in pharmaceutical

research and development. Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the integrity of research outcomes.

Chemical Identification and Physical Properties
Identifier Value

IUPAC Name (2-amino-5-methoxyphenyl)methanol

CAS Number 55414-72-7[1][2]

Molecular Formula C₈H₁₁NO₂[1]

Molecular Weight 153.18 g/mol [1]

Appearance Information not available

Odor Information not available
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(2-Amino-5-methoxyphenyl)methanol is classified as a hazardous substance according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The

primary hazards are associated with its irritant properties and acute toxicity.

GHS Classification:[1]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

(GHS07: Exclamation Mark)[3][4][5]

Signal Word: Warning[1]

Toxicological Data
Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for

(2-Amino-5-methoxyphenyl)methanol are not readily available in the searched literature. In

the absence of specific data, this compound should be handled as a substance with significant

potential for harm based on its GHS classification.
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Strict adherence to the following protocols is mandatory when handling (2-Amino-5-
methoxyphenyl)methanol.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede any handling of this chemical to determine the

appropriate level of PPE.

Eye Protection: Chemical safety goggles or a face shield must be worn.[6]

Skin Protection:

A flame-resistant lab coat should be worn and fully fastened.

Gloves resistant to chemicals (e.g., nitrile, neoprene) must be worn.[7] It is crucial to check

the glove manufacturer's compatibility chart.

Full-length trousers and closed-toe shoes are required.

Respiratory Protection: When handling the solid material outside of a certified chemical fume

hood, or if aerosolization is possible, a NIOSH-approved respirator with an appropriate

cartridge is necessary.

Risk Assessment

Handle (2-Amino-5-methoxyphenyl)methanol?

Chemical Safety Goggles / Face Shield

Always

Chemical-Resistant Gloves
(e.g., Nitrile)
+ Lab Coat

Always

NIOSH-Approved Respirator
(if not in fume hood or aerosol risk)

Conditional

Closed-Toe Shoes

Always
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Figure 1. PPE Selection Workflow.

Engineering Controls
All handling of (2-Amino-5-methoxyphenyl)methanol, including weighing and dilutions,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[8]

Handling Procedures
Avoid direct contact with the skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use non-sparking tools and ensure all equipment is properly grounded to prevent

electrostatic discharge.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly marked, and access should be restricted to authorized

personnel.

First Aid Measures
In the event of exposure, immediate medical attention is required.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Accidental Release and Spill Management
Prompt and appropriate response to a spill is crucial to prevent further exposure and

environmental contamination.

Spill Response Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation, if safe to do so.

Contain: Prevent the spill from spreading. For solid spills, carefully sweep up the material to

avoid creating dust. For liquid spills, use an inert absorbent material.

Collect: Place the spilled material and absorbent into a sealed, labeled container for

hazardous waste disposal.
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Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the incident to the designated safety officer.

Spill of (2-Amino-5-methoxyphenyl)methanol Occurs

Evacuate Non-Essential Personnel

Assess Spill Size & Risk

Small, Controllable Spill

Minor

Large or Uncontrolled Spill

Major

Contain the Spill with
Inert Absorbent Material

Activate Emergency Response
and Evacuate Area

Collect and Place in
Sealed Waste Container

Decontaminate Spill Area

Report Incident to Safety Officer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2. Chemical Spill Response Workflow.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides

and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
All waste containing (2-Amino-5-methoxyphenyl)methanol must be handled as hazardous

waste.

Dispose of in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain or into the environment.

Use a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide comprehensive safety and handling information. It is

not a substitute for professional safety training and a thorough understanding of the specific

hazards of this chemical. Always consult the most recent Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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